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Compound of Interest

Compound Name: PDP-Pfp

Cat. No.: B2433983

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for handling Phenyl
dichlorophosphate (PDP), a highly reactive and corrosive organophosphate compound.
Adherence to these procedures is vital to ensure personnel safety and maintain the integrity of
experimental work.

Hazard Identification and Immediate Precautions

Phenyl dichlorophosphate is a hazardous chemical that poses significant risks upon exposure.
[1] Itis classified as a corrosive liquid that is harmful if swallowed and causes severe skin burns
and eye damage.[1][2][3] The substance reacts violently with water, liberating toxic gases.[1]

Primary Hazards:
» Corrosive: Causes severe burns to skin, eyes, and mucous membranes.[2][4][5]

o Toxic: Harmful if swallowed and highly toxic upon skin absorption.[1][4] Inhalation may lead
to corrosive injuries to the upper respiratory tract and lungs.[4][5]

o Reactive: Reacts violently with water.[1][4]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Phenyl dichlorophosphate is

provided below.

Property Value

CAS Number 770-12-7

Molecular Formula CeHsCl202P

Molecular Weight 210.98 g/mol

Appearance Colorless to light brown liquid[1]
Boiling Point 241-243 °C (at 760 mmHQg)[1][6]
Melting Point -1 °C[1]

Density 1.412 g/mL (at 25 °C)[6]

Flash Point > 110 °C (> 230 °F)[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Phenyl dichlorophosphate to prevent

any direct contact.[7][8]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
full-face shield.[6][8]

Protects against splashes that
can cause severe eye

damage.[8]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[7][8]

Prevents skin contact, which
can lead to severe burns and
toxic absorption.[4][8]

Body Protection

A chemical-resistant laboratory
coat or apron worn over

personal clothing.[7][8]

Provides a barrier against

spills and contamination.[8]

Respiratory Protection

Work must be conducted in a
certified chemical fume hood.
[7] If ventilation is inadequate,
a NIOSH-approved respirator
with an organic vapor cartridge

is required.[8]

Minimizes the inhalation of

corrosive and toxic vapors.[4]

[7](8]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for the safe handling of Phenyl dichlorophosphate.

Experimental Workflow for Handling Phenyl Dichlorophosphate
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Caption: Workflow for handling Phenyl Dichlorophosphate.
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Detailed Steps:

e Preparation:

[¢]

Designate a specific area for handling Phenyl dichlorophosphate within a certified
chemical fume hood.[7]

[¢]

Ensure an emergency eyewash station and safety shower are readily accessible.

[¢]

Assemble all necessary PPE before handling the chemical.[8]

[e]

Prepare all other reagents and equipment needed for the experiment.
e Handling:

o Don the appropriate PPE in the correct order: lab coat, gloves (consider double gloving),
and face shield with goggles.[7][8]

o Conduct all transfers and reactions in a dry, inert atmosphere (e.g., under nitrogen or
argon) to prevent hydrolysis.[7]

o Use a closed system for transfers whenever possible.
o Avoid inhalation of vapors and any contact with skin and eyes.
e Spill Management:

o In the event of a small spill, neutralize it with a mild base such as sodium bicarbonate and
absorb it with an inert material.[7]

o For larger spills, evacuate the area and follow emergency procedures.
o Do not use water to clean up spills as it reacts violently with the chemical.[1][4]
e Disposal Plan:
o All waste containing Phenyl dichlorophosphate must be treated as hazardous waste.

o Collect waste in a dedicated, sealed, and clearly labeled container.
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o Dispose of the waste through an approved hazardous waste disposal facility, following all

local, state, and federal regulations.

o Do not mix with other waste streams. Leave chemicals in their original containers if

possible.

First-Aid Measures

Immediate action is critical in case of exposure.

Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[1]

Seek immediate medical attention.[1]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes.[1] Seek immediate medical

attention.[1]

Remove the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) ) )
artificial respiration.[1] Seek immediate medical
attention.[1]

Do NOT induce vomiting. Rinse mouth with

Ingestion water.[2] Call a physician or Poison Control
Center immediately.[1][2]

Storage

Proper storage is crucial to maintain the stability of Phenyl dichlorophosphate and prevent

accidents.

» Store in a cool, dry, and well-ventilated place away from incompatible materials.

o Keep the container tightly closed and sealed.[9]
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» Store under an inert gas as the chemical is moisture-sensitive.[9]

e The storage area floor should be impermeable to prevent the escape of liquids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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